Cas no 59443-99-1 (Phenol, 3-(ethylpropylamino)-)

• Product Name: Phenol, 3-(ethylpropylamino)-
• CAS No: 59443-99-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 338646
• PubChem ID: 20218134
• Update Time: 2025-04-19

Phenol, 3-(ethylpropylamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(ethylpropylamino)-
• 3-[ethyl(propyl)amino]phenol
• DTXSID00603732
• 59443-99-1
• SCHEMBL10782495

• Inchi： 1S/C11H17NO/c1-3-8-12(4-2)10-6-5-7-11(13)9-10/h5-7,9,13H,3-4,8H2,1-2H3
• InChI Key： KTISFKAJXVJAEF-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N(CC)CCC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47